Cas no 2228782-74-7 (3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228782-74-7
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 6128784
• PubChem ID: 165717221
• Update Time: 2025-06-13

3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1927249
• 2228782-74-7

• Inchi： 1S/C10H13BrN2/c1-10(2)7(9(10)12)8-6(11)4-3-5-13-8/h3-5,7,9H,12H2,1-2H3
• InChI Key： DJVDFYRXBWFGBB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1C(C1(C)C)N

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228782-74-7)

The compound 3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228782-74-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropane ring and a bromopyridine moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in 3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine is its role in medicinal chemistry. The presence of the bromine atom allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are pivotal in modern drug design. This versatility aligns with current trends in precision medicine, where customized molecular frameworks are essential for addressing complex diseases like cancer and autoimmune disorders.

In addition to its pharmaceutical applications, this compound is also being studied for its potential in agrochemical innovation. The pyridine and cyclopropane segments are known to contribute to the bioactivity of pesticides and herbicides. With the global push toward sustainable agriculture, researchers are investigating how 3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine can be incorporated into eco-friendly crop protection solutions. This aligns with the rising demand for green chemistry practices and reduced environmental impact.

The synthesis of 3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine involves multi-step organic reactions, often starting from readily available precursors like 2,3-dibromopyridine. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yield and efficiency. These methods are part of a broader shift toward process optimization in chemical manufacturing, a topic frequently searched by professionals in the field.

From a structural-activity relationship (SAR) perspective, the dimethylcyclopropane ring in this compound introduces steric constraints that can enhance binding affinity to biological targets. This feature is particularly relevant in the context of fragment-based drug discovery, a hot topic in pharmaceutical R&D. The compound's ability to serve as a molecular scaffold has made it a subject of numerous patent applications and academic publications.

Quality control and analytical characterization of 3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine are critical for its application in high-value industries. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify purity and identity. These methods are essential for meeting regulatory standards, especially in GMP-compliant production environments.

Looking ahead, the demand for 3-(3-bromopyridin-2-yl)-2,2-dimethylcyclopropan-1-amine is expected to rise, driven by its utility in high-throughput screening and combinatorial chemistry. As the pharmaceutical and agrochemical industries continue to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics and crop protection agents. Its combination of structural novelty and functional adaptability makes it a standout candidate for future innovations.